5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide

• Molecular Formula: C11H12BrN5O3S2
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 5-bromo-2-methylsulfonyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C11H12BrN5O3S2/c1-5(2)9-16-17-10(21-9)15-8(18)7-6(12)4-13-11(14-7)22(3,19)20/h4-5H,1-3H3,(H,15,17,18)
• InChI Key: ZDLCUQGKROPZGC-UHFFFAOYSA-N
• SMILES: CC(C)C1=NN=C(S1)NC(=O)C2=NC(=NC=C2Br)S(=O)(=O)C

Description

5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide is a chemical compound that has gained attention in scientific research due to its potential biological and pharmacological properties. This compound has been synthesized and studied extensively in recent years to explore its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects
Studies have shown that 5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide is its potent antiproliferative activity against cancer cells. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to explore its potential applications in other areas of scientific research. Finally, research is needed to develop more water-soluble derivatives of this compound to overcome its limitations in experimental settings.

Synthesis Methods

The synthesis of 5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide involves several steps. The starting material for the synthesis is 5-isopropyl-1,3,4-thiadiazol-2-amine, which is reacted with 5-bromo-2-chloropyrimidine to form the intermediate product. This intermediate is then reacted with methylsulfonyl chloride to obtain the final product.

Scientific Research Applications

5-bromo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of interest is its potential as an anticancer agent. Studies have shown that this compound has potent antiproliferative activity against cancer cells, making it a promising candidate for further development as a cancer treatment.